BENGHE Validation & Comparative

Check Availability & Pricing

Understanding Acid Green 22: Chemical
Properties and Staining Mechanism

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Acid green 22
CAS No.: 5863-51-4
Cat. No.: B1609151
Get Quote
. J

Acid Green 22 (C.I. 42095), also known as Light Green SF Yellowish or Acid Green 5, is a
water-soluble, green triarylmethane dye.[1][2] Its utility in biological research stems from its
nature as an acid dye.

Mechanism of Action: In an acidic solution, tissue proteins become positively charged
(cationic). Acid dyes, which are anionic (negatively charged) in solution, are then
electrostatically attracted to these cationic sites.[3][4] This principle allows Acid Green 22 to
selectively bind to and stain acidophilic (basic) tissue components, most notably cytoplasm,
muscle, and collagen, rendering them in shades of green.[4] The intensity of the staining is pH-
dependent, with acidic environments enhancing the reaction.[3]

Key Properties:
e Molecular Formula: C37H34N2Na209S3[2]
e Molecular Weight: 792.86 g/mol

o Appearance: Dark green powder[5]
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 Solubility: Soluble in water and ethanol[1][2]

e Maximum Absorption (Amax): ~630 nm[2][6]

Primary Application: Counterstaining in Polychrome
Histology

Acid Green 22 is most renowned for its role as a counterstain in complex polychromatic
staining techniques, where multiple dyes are used to differentiate various tissue elements in a
single specimen.

Trichrome Staining: Visualizing Collagen

The most prominent application of Acid Green 22 is in trichrome staining methods, such as the
Masson and Gomori techniques.[7][8] In these procedures, it serves as the vibrant green
counterstain for collagen and connective tissue, providing a stark and clear contrast to other
tissue components.

The Principle of Differential Staining: Trichrome methods utilize a sequence of dyes with
different molecular weights and affinities for tissues of varying porosity. After nuclei are stained
(typically blue/black with an iron hematoxylin), a red "plasma stain” (e.g., Biebrich Scarlet-Acid
Fuchsin) is applied, which stains most acidophilic structures like cytoplasm and muscle.[9] A
polyacid, such as phosphomolybdic or phosphotungstic acid, is then used as a differentiating
agent. This large molecule is thought to remove the red dye from the more porous collagen
fibers while leaving it in the denser cytoplasm and muscle. Finally, Acid Green 22 is applied.
Its smaller molecular size allows it to penetrate and stain the now-decolorized collagen,
resulting in a differential stain.
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Staining Steps

2. Polyacid
(e.g., PTA/IPMA)

3. Green Fibre Stain
(Acid Green 22)

Red stain retain

1. Red Plasma Stain s porous collagen
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Collagen (Porous)

Stains all
acidophilic tissue
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Caption: Workflow for Masson's Trichrome staining.
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Other Research Applications

While histology is its primary domain, Acid Green 22 has other niche applications.

o Papanicolaou Staining: It is a critical component of the EA series of counterstains (e.g., EA-
31, EA-50) used in cytology for the Pap test. [7][8]In conjunction with Eosin Y and sometimes
Bismarck Brown Y, it provides differential staining of the cytoplasm in squamous epithelial
cells, aiding in the detection of dysplasia.

» Mitochondrial Staining: Some sources identify Light Green SF Yellowish as a selective
mitochondrial stain, although this is a less common application compared to its use in
trichrome methods. [10]* Plant Histology: The dye is also used extensively in botany to stain
cellulose walls and other plant tissue components. [2][6]

Toxicology and Safety Considerations

For laboratory use, Acid Green 22 is handled as a standard chemical powder. It is important to
consult the Safety Data Sheet (SDS) before use. General precautions include using personal
protective equipment (gloves, eye protection) and handling the powder in a well-ventilated area
or fume hood to avoid inhalation.

Studies in rats and dogs involving oral administration showed that less than 5% of the dye is
absorbed, with the majority being excreted. [6]It was previously used as a food colorant but
was discontinued due to its tendency to fade. [6]

Conclusion and Recommendations

Acid Green 22 (Light Green SF Yellowish) is a historically significant and widely used dye in
research, particularly as a green counterstain for collagen in trichrome techniques. Its ability to
provide sharp contrast makes it an invaluable tool for differentiating connective tissue from
muscle and cytoplasm.

For researchers, the choice between Acid Green 22 and its primary alternative, Fast Green
FCF, hinges on the specific needs of the experiment. While Acid Green 22 is sufficient for
many routine applications, Fast Green FCF is recommended for studies requiring long-term
color stability and archival quality. Regardless of the choice, a properly executed polychrome
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staining protocol can yield visually striking and highly informative results for the study of tissue
morphology.

References

Mittal A, et al. (2010). Decoloration treatment of a hazardous triarylmethane dye, Light Green
SF (Yellowish) by waste material adsorbents. Journal of Colloid and Interface Science,
342(2):518-27.

e Biognost. LIGHT GREEN S.F. powder dye, C.I. 42095.

e BenchChem. (2025). Application Notes and Protocols for Green Counterstains in Histology.
Technical Guide.

e Sigma-Aldrich. (n.d.). Light green SF yellowish (Cl 42095) for microscopy Certistain®.

o World Dye Variety. (2012). Acid Green 22.

e Pylam Dyes. (n.d.). ACID GREEN 22. Product Page.

o StainsFile. (n.d.). Light Green SF Yellowish. Dyes for Histology.

e PubChem, National Institutes of Health. (n.d.). Light green SF yellowish. PubChem
Compound Summary.

e BenchChem. (2025). Application Notes and Protocols for Acid Dyes as Counterstains in
Histology. Technical Guide.

e Dako. (n.d.). Guide to Special Stains.

e Llewellyn, B.D. (n.d.). Differential Staining With Acid Dyes. StainsFile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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